Cas no 61920-05-6 (1,3-Dioxane, 2-(2-methoxyphenyl)-2,5,5-trimethyl-4-(1-methylethyl)-)

• Product name: 1,3-Dioxane, 2-(2-methoxyphenyl)-2,5,5-trimethyl-4-(1-methylethyl)-
• CAS No: 61920-05-6
• MF: C₁₇H₂₆O₃
• MW: 278.38654
• CID: 463131
• PubChem ID: 71391196

1,3-Dioxane, 2-(2-methoxyphenyl)-2,5,5-trimethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 2-(2-methoxyphenyl)-2,5,5-trimethyl-4-(1-methylethyl)-
• 2-(2-methoxyphenyl)-2,5,5-trimethyl-4-propan-2-yl-1,3-dioxane
• 2-(2-Methoxyphenyl)-2,5,5-trimethyl-4-(propan-2-yl)-1,3-dioxane
• DTXSID00813076
• 61920-05-6

• Inchi： InChI=1S/C17H26O3/c1-12(2)15-16(3,4)11-19-17(5,20-15)13-9-7-8-10-14(13)18-6/h7-10,12,15H,11H2,1-6H3
• InChI Key： FLROKVQHNQCUID-UHFFFAOYSA-N
• SMILES： CC(C)C1C(COC(O1)(C)C2=CC=CC=C2OC)(C)C

Computed Properties

• Exact Mass: 278.18828
• Monoisotopic Mass: 278.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 27.69